Cas no 53604-83-4 (Benzoic acid, 4-chloro-3-[(dibutylamino)sulfonyl]-)

Benzoic acid, 4-chloro-3-[(dibutylamino)sulfonyl]- structure
53604-83-4 structure
Product Name:Benzoic acid, 4-chloro-3-[(dibutylamino)sulfonyl]-
CAS No:53604-83-4
MF:C15H22ClNO4S
MW:347.857482433319
CID:1583423
Update Time:2024-09-12

Benzoic acid, 4-chloro-3-[(dibutylamino)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-chloro-3-[(dibutylamino)sulfonyl]-
    • Inchi: 1S/C15H22ClNO4S/c1-3-5-9-17(10-6-4-2)22(20,21)14-11-12(15(18)19)7-8-13(14)16/h7-8,11H,3-6,9-10H2,1-2H3,(H,18,19)
    • InChI Key: PFYYIMWSQYDYTQ-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(Cl)C(S(N(CCCC)CCCC)(=O)=O)=C1

Computed Properties

  • Exact Mass: 347.09596

Experimental Properties

  • Density: 1.249±0.06 g/cm3(Predicted)
  • Boiling Point: 499.1±55.0 °C(Predicted)
  • PSA: 74.68
  • pka: 3.61±0.10(Predicted)
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